3''-(1-Benzothien-2-yl)biphenyl-3-ol

• Molecular Formula: C20H14OS
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 3-[3-(1-benzothiophen-2-yl)phenyl]phenol
• InChI: InChI=1S/C20H14OS/c21-18-9-4-7-15(12-18)14-6-3-8-16(11-14)20-13-17-5-1-2-10-19(17)22-20/h1-13,21H
• InChI Key: BQKUVAJYBNSSNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC=CC(=C3)C4=CC(=CC=C4)O

Description

3''-(1-Benzothien-2-yl)biphenyl-3-ol is a biphenyl derivative featuring a hydroxyl group at the 3-position of one phenyl ring and a benzothiophene substituent at the 3'-position of the adjacent phenyl ring. This structure combines aromatic rigidity with the electronic effects of both hydroxyl and benzothienyl groups, making it a compound of interest in materials science and medicinal chemistry.

Such dual functionality is often exploited in organic semiconductors, ligands for metal complexes, or bioactive molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Biphenyl-3-ol and Derivatives

Key differences include:

• Solubility : Biphenyl-3-ol’s solubility in polar solvents is higher due to the unsubstituted hydroxyl group, whereas the benzothienyl group in 3''-(1-Benzothien-2-yl)biphenyl-3-ol introduces hydrophobicity .
• Applications : Biphenyl-3-ol derivatives are often intermediates in synthesizing liquid crystals or antioxidants, while the benzothienyl variant may favor optoelectronic applications.

Table 1: Comparison of Biphenyl Derivatives

Compound	Substituents	Molecular Weight (g/mol)	Key Applications
Biphenyl-3-ol	-OH at 3-position	~170.21	Solvent, intermediates
Biphenyl-4,4'-dicarboxylic acid	-COOH at 4,4' positions	~270.23	MOFs, polymers
3''-(1-Benzothien-2-yl)biphenyl-3-ol	-OH at 3, benzothienyl at 3''	~318.40 (estimated)	Optoelectronics, ligands

Sources: Structural data inferred from and synthetic trends.

Benzothienyl-Containing Analogues

The compound H-β-(3-Benzothienyl)-D-Ala-OH (CAS 111139-55-0) shares the benzothienyl group but differs fundamentally as a modified amino acid. Key contrasts include:

• Functional Groups: The amino acid backbone in H-β-(3-Benzothienyl)-D-Ala-OH introduces zwitterionic character and chirality, absent in the planar biphenyl structure of 3''-(1-Benzothien-2-yl)biphenyl-3-ol.
• Reactivity : The carboxylic acid and amine groups in H-β-(3-Benzothienyl)-D-Ala-OH enable peptide coupling, whereas the hydroxyl group in the target compound may participate in etherification or coordination chemistry.
• Safety Profile : H-β-(3-Benzothienyl)-D-Ala-OH is classified as a laboratory chemical with standard firefighting measures (CO₂, powder extinguishers), but analogous safety data for 3''-(1-Benzothien-2-yl)biphenyl-3-ol remain undocumented.

Other Biphenyl Derivatives

• Compared to the hydroxyl and benzothienyl groups in the target compound, this derivative is more reactive but less stable in aqueous environments .
• Bis((benzo-15-crown-5)-15-ylmethyl)pimelate (98% purity): A crown ether derivative with complexation capabilities, highlighting how substituent choice dictates function (ion sensing vs. electronic applications).

Research Implications and Limitations

• Organic Electronics : Enhanced charge transport due to benzothienyl conjugation.
• Catalysis : As a ligand for transition metals, leveraging hydroxyl coordination.
• Pharmaceuticals : Bioisosteric replacement strategies, substituting thiophene for benzene rings.

Limitations : The absence of experimental data (e.g., melting points, spectroscopic profiles) in the evidence necessitates caution. Further studies using crystallographic tools like SHELXL or synthetic protocols akin to those for (2R,3S)-1-Benzhydryl-2-phenyl-azetidin-3-ol are recommended.